Cas no 2171209-78-0 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid
• CAS No: 2171209-78-0
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5837664
• PubChem ID: 165568003
• Update Time: 2025-06-13

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid
• 2171209-78-0
• (2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methoxypropanoic acid
• EN300-1571415

• Inchi： 1S/C25H30N2O6/c1-15(2)12-21(23(28)26-22(14-32-3)24(29)30)27-25(31)33-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-22H,12-14H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t21-,22+/m1/s1
• InChI Key： LCZFTMNXEMZPTL-YADHBBJMSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](C(=O)O)COC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid

Comprehensive Analysis of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic Acid (CAS No. 2171209-78-0)

The compound (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid (CAS No. 2171209-78-0) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structural features, including the Fmoc-protected amino group and methoxypropanoic acid moiety, make it a valuable intermediate in the synthesis of therapeutic peptides and drug delivery systems. Researchers are increasingly focusing on this compound due to its potential applications in targeted drug design and biomarker development.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and personalized therapeutics. The (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid plays a pivotal role in this domain, particularly in the construction of peptide-based drugs with enhanced stability and bioavailability. Its CAS No. 2171209-78-0 is frequently referenced in academic literature, highlighting its significance in peptide engineering and biopharmaceutical innovation.

One of the most searched questions in the field of peptide chemistry revolves around the optimization of Fmoc-based protection strategies. The Fmoc group in this compound ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique widely adopted in modern drug discovery. Researchers often explore how (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid can be integrated into automated synthesis platforms to improve yield and purity, addressing common challenges in peptide manufacturing.

The methoxypropanoic acid component of this compound is another area of interest, particularly for its role in modulating peptide solubility and conformational stability. As the pharmaceutical industry shifts toward greener chemistry practices, the compatibility of CAS No. 2171209-78-0 with water-based reaction systems has become a trending topic. This aligns with the growing emphasis on sustainable synthesis methods and reduced organic solvent use in peptide production.

Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to characterize (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid, ensuring compliance with stringent quality control standards. The compound's chiral centers at both the (2S) and (2R) positions necessitate precise stereochemical analysis, a subject frequently queried in scientific databases and research forums.

Emerging applications of CAS No. 2171209-78-0 include its use in peptide-drug conjugates (PDCs), a class of therapeutics gaining traction in oncology research. The compound's ability to serve as a linker molecule between cytotoxic agents and targeting peptides has sparked innovation in cancer treatment strategies. This aligns with current search trends focusing on next-generation targeted therapies and minimally invasive treatment options.

In conclusion, (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxypropanoic acid represents a versatile tool in modern pharmaceutical chemistry. Its CAS No. 2171209-78-0 serves as a key identifier for researchers exploring advanced peptide modifications and bioconjugation techniques. As the scientific community continues to investigate its potential, this compound is poised to contribute significantly to breakthroughs in drug development and biomedical engineering.